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Compound of Interest

Compound Name: GAP-134 Hydrochloride

Cat. No.: B8209704

Get Quote

As a highly potent, selective, and orally active gap-junction modifier, GAP-134 Hydrochloride
(Danegaptide hydrochloride, CAS: 943133-81-1) is a critical asset in cardiovascular and

ischemia/reperfusion research[1]. It functions by modulating Connexin 43 (Cx43) to maintain

intercellular coupling during cellular stress, thereby preventing arrhythmias and reducing

myocardial infarct size[2].

Because it is a biologically active small molecule (MW: 327.76 g/mol )[1], stringent laboratory

safety, handling, and disposal protocols must be established. This guide provides a causality-

driven framework to protect researchers and ensure experimental integrity.

Hazard Assessment & Causality-Driven PPE
Selection
GAP-134 Hydrochloride is supplied as a lyophilized powder. The primary operational hazards

are aerosolization (leading to unintended inhalation) and dermal absorption (facilitated by

organic solvents). Standard laboratory PPE is insufficient without understanding the

mechanistic risks involved.
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The Causality of Respiratory Protection: Lyophilized powders are highly susceptible to static

charge and ambient air currents. Inhalation of GAP-134 can lead to unintended systemic

absorption across the mucosal barrier, potentially altering baseline cardiovascular

parameters.

The Causality of Dermal Protection: The recommended reconstitution solvent is Dimethyl

Sulfoxide (DMSO)[1]. DMSO is a potent penetration enhancer. If GAP-134 is dissolved in

DMSO and contacts the skin, the solvent will rapidly transport the active compound across

the dermal barrier and into the bloodstream.

Table 1: Required Personal Protective Equipment (PPE)
Matrix
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Protective Gear Specification Causality & Justification

Hand Protection
Double-layered Nitrile Gloves

(≥ 0.11 mm thickness)

DMSO rapidly degrades

certain polymers. Double-

gloving ensures that if the

outer glove is compromised,

the inner glove prevents rapid

dermal absorption of the drug-

solvent mixture.

Eye Protection
ANSI Z87.1 or EN166 certified

Safety Goggles

Prevents mucosal exposure to

aerosolized powder or

accidental micro-splashes

during the reconstitution and

vortexing phases.

Body Protection
Anti-static Laboratory Coat

(fully buttoned)

The fine powder form is

susceptible to static cling. An

anti-static coat prevents the

compound from adhering to

the researcher's body,

reducing dispersion.

Respiratory
N95/P2 Respirator (if handled

outside a BSC)

Mitigates the risk of inhaling

aerosolized particles. Handling

within a Class II Biological

Safety Cabinet (BSC) or Fume

Hood is strongly preferred.

Operational Workflow: Safe Handling &
Reconstitution
To maintain self-validating experimental integrity, every step of the reconstitution process must

be controlled. GAP-134 Hydrochloride has a maximum solubility of ≥ 55 mg/mL in DMSO[1].

Table 2: Reconstitution Matrix for GAP-134
Hydrochloride (MW: 327.76 g/mol )
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Target Concentration Mass of GAP-134 HCl
Required Volume of
Anhydrous DMSO

10 mM 1 mg 305.1 µL

10 mM 5 mg 1.525 mL

10 mM 10 mg 3.051 mL

50 mM 5 mg 305.1 µL

Step-by-Step Reconstitution Methodology
Preparation: Decontaminate the workspace. Ensure the Fume Hood or Class II BSC is fully

operational to maintain a negative pressure environment.

PPE Donning: Put on the anti-static lab coat, safety goggles, and double nitrile gloves.

Weighing: Use an anti-static micro-spatula. Weigh the powder directly into the final storage

vial if possible to minimize transfer loss and reduce aerosolization risks.

Reconstitution: Add the calculated volume of high-purity, anhydrous DMSO (see Table 2)

directly to the vial.

Dissolution & Validation Check: Vortex gently. Self-Validating Step: Hold the vial against a

light background. The solution must be completely clear. If particulates remain, sonicate in 1-

minute intervals. Incomplete dissolution will skew downstream molarity calculations.

Sterile Filtration: Pass the solution through a 0.22 µm Hydrophilic PTFE syringe filter.

Causality: DMSO is a highly aggressive organic solvent that will dissolve standard Cellulose

Acetate (CA) or Polyethersulfone (PES) filters, contaminating your sample with polymers.

PTFE ensures chemical compatibility.

Aliquoting & Storage: Divide the stock into single-use aliquots to prevent degradation from

freeze-thaw cycles. Store at -20°C for short-term use, or -80°C for long-term stability.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8209704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Don PPE
(Nitrile, Coat, Goggles)

2. Transfer GAP-134
to Class II BSC / Fume Hood

3. Weigh Powder
(Anti-static Spatula)

4. Reconstitute in DMSO
(e.g., 10 mM Stock)

5. Sterile Filter
(0.22 µm PTFE)

6. Aliquot & Store
(-20°C to -80°C)

Click to download full resolution via product page

Step-by-step operational workflow for the safe handling and reconstitution of GAP-134
Hydrochloride.

Mechanism of Action & Scientific Context
Understanding the mechanism of GAP-134 ensures researchers respect its biological potency.

GAP-134 binds to the cytoplasmic tail of Connexin 43 (Cx43)[2]. Under normal physiological

conditions, it has minimal effect. However, during cellular stress (such as

ischemia/reperfusion), it prevents the pathological uncoupling of gap junctions[3]. This "Good
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Samaritan effect" maintains intercellular communication, thereby preventing the spread of

myocardial injury and suppressing arrhythmogenesis[3].

Cellular Stress
(Ischemia/Reperfusion)

Pathological Gap
Junction Uncoupling

Maintained Intercellular
Coupling

Prevented by

GAP-134 Hydrochloride
(Danegaptide)

Connexin 43 (Cx43)
Modulation

Cardioprotection &
Arrhythmia Prevention

Click to download full resolution via product page

GAP-134 mechanism of action: Modulating Cx43 to maintain gap junction coupling under

stress.

Spill Response & Waste Disposal Plan
Because GAP-134 is a targeted cardiovascular therapeutic agent, all spills and waste must be

managed as hazardous chemical waste[4].

Powder Spills:Do not sweep. Sweeping generates aerosols. Cover the powder with damp

absorbent paper, wipe up gently, and place in a sealed, labeled hazardous waste container.

Liquid Spills (in DMSO): Cover with chemical spill pads. Clean the area with a solvent like

isopropanol to lift the DMSO, followed by standard soap and water to remove residual

traces.
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Disposal Causality: Why high-temperature incineration? Standard wastewater treatment

facilities cannot neutralize small-molecule targeted therapeutics, risking environmental

exposure. High-temperature incineration breaks the covalent bonds of the C14​H18​ClN3​O4​

structure, ensuring complete destruction. Never flush GAP-134 down the sink. All

contaminated PPE, pipette tips, and vials must be routed to a certified chemical waste

contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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